Cas no 121-20-0 (Cinerin II)

• Product Name: Cinerin II
• CAS No: 121-20-0
• Molecular Formula: C₂₁H₂₈O₅
• Molecular Weight: 360.44402
• CID: 149894
• PubChem ID: 5281548

Cinerin II Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)-3-(2Z)-2-buten-1-yl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• 3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl2,2-dimethyl-3-(3-methoxy-2-methyl-3-oxoprop-1-enyl)cyclopropanecarboxylate
• Cinerin II
• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)...
• Cyclopropanecarboxylicacid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propen-1-yl]-2,2-dimethyl-,(1S)-3-(2Z)-2-buten-1-yl-2-methyl-4
• (1R,3R)-3-[(1E)-3-Methoxy-2-Methyl-3-oxo-1-propen-1-yl]-2,2-diMethylcyclopropanecarboxylic Acid (1S)-3-(2Z)-2-Buten-1-yl-2-Methyl-4-oxo-2-cyclopenten-1-yl Ester
• (1S)-3
• (Z)-(S)-3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl (E)-(1R)-trans-3-(2-methoxycarbonylprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate
• (Z)-(S)-3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl (E)-(1R,3R)-3-(2-methoxycarbonylprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate
• Cinerin Ⅱ
• cinerin II 3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl 2,2-dimethyl-3-(3-methoxy-2-methyl-3-oxoprop-1-enyl)cyclopropanecarboxylate
• (1R,3R)-3-[(E)-3-Methoxy-2-methyl-3-oxo-1-propenyl]-2,2-dimethylcyclopropanecarboxylic acid (S)-3-[(Z)-2-butenyl]-2-methyl-4-oxo-2-cyclopenten-1-yl
• Cyclopropanecarboxylic acid, 3-(1E)-3-methoxy-2-methyl-3-oxo-1-propenyl-2,2-dimethyl-, (1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• 3-(3-Methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethylcyclopropanecarboxylic acid 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• CHEBI:3707
• Q27106173
• (1S)-3-[(2Z)-but-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-3-[(1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl]-2,2-dimethylcyclopropanecarboxylate
• UNII-J204A0Y0JG
• [(1S)-3-[(Z)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• HSDB 6838
• CINERIN II [MI]
• Cinerine II [ISO-French]
• CINERIN II [ISO]
• C09846
• EINECS 204-454-2
• SCHEMBL119970
• Cinerin 2
• [3-[(E)-but-2-enyl]-2-methyl-4-oxocyclopent-2-en-1-yl] 3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• CINERIN II [HSDB]
• J204A0Y0JG
• 3-(BUT-2-ENYL)-2-METHYL-4-OXOCYCLOPENT-2-ENYL-2,2-DIMETHYL-3-(3-METHOXY-2-METHYL-3-OXOPROP-1-ENYL)CYCLOPROPANECARBOXYLATE
• 121-20-0
• Cyclopropanecarboxylic acid, 3-((1E)-3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, (1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• DTXSID9041788
• Cinerine II
• J-004459
• 3-(3-METHOXY-2-METHYL-3-OXO-1-PROPENYL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLIC ACID 3-(2-BUTENYL)-2-METHYL-4-OXO-2- CYCLOPENTEN-1-YL ESTER
• Cinerin II [BSI:ISO]
• 3-(but-2-enyl)-2-methyl-4-oxocyclopent-2-enyl 2,2-dimethyl-3-(3-methoxy-2-methyl-3-oxoprop-1-enyl)cyclopropanecarboxylate
• CYCLOPROPANECARBOXYLIC ACID, 3-((1E)-3-METHOXY-2-METHYL-3-OXO-1-PROPEN-1-YL)-2,2-DIMETHYL-, (1S)-3-(2Z)-2-BUTEN-1-YL-2-METHYL-4-OXO-2-CYCLOPENTEN-1- YL ESTER, (1R,3R)-
• Cyclopropanecarboxylic acid, 3-[(1E)-3-methoxy-2-methyl-3-oxo-1-propenyl]-2,2-dimethyl-, (1S)-3-(2Z)-2-butenyl-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R,3R)-
• DTXCID7021788
• Pesticide Code: 069010
• SHCRDCOTRILILT-WOBDGSLYSA-N
• ((1S)-3-((Z)-but-2-enyl)-2-methyl-4-oxocyclopent-2-en-1-yl) (1R,3R)-3-((E)-3-methoxy-2-methyl-3-oxoprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate
• (1S)-3-[(2Z)-but-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-3-[(1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl]-2,2-dimethylcyclopropane-1-carboxylate
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R-(1alpha(S*(Z)),3beta(E)))-
• Cinerine II (ISO-French)
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, (1R-(1alpha(S
• CYCLOPROPANECARBOXYLIC ACID, 3-((1E)-3-METHOXY-2-METHYL-3-OXO-1-PROPEN-1-YL)-2,2-DIMETHYL-, (1S)-3-(2Z)-2-BUTEN-1-YL-2-METHYL-4-OXO-2-CYCLOPENTEN-1-YL ESTER, (1R,3R)-
• (1S)-3-((2Z)-but-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-3-((1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylate
• (1S)-3-((2Z)-but-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3R)-3-((1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylate
• (1R,3R)-3-
• Chrysanthemum dicarboxylic acid cinerolone ester
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, [1R-[1.alpha.[S
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester, [1R-[1.alpha.[S*(Z)],3.beta.(E)]]-
• Cyclopropaneacrylic acid, 3-carboxy-alpha,2,2-trimethyl-, (Z)-(1R,3R)-1-methyl ester, ester with (Z)-(R)-2-(2-butenyl)-4-hydroxy-3-methyl-2-cyclopenten-1-one
• C21H28O5
• (1S)-3-((2Z)-But-2-en-1-yl)-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3S)-3-((1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• (1S)-3-[(2Z)-But-2-en-1-yl]-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3S)-3-[(1E)-3-methoxy-2-methyl-3-oxoprop-1-en-1-yl]-2,2-dimethylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 3-(3-methoxy-2-methyl-3-oxo-1-propenyl)-2,2-dimethyl-, 3-(2-butenyl)-2-methyl-4-oxo-2-cyclopenten-1-yl ester
• Cyclopropaneacrylic acid, 3-carboxy-.alpha.,2,2-trimethyl-, (Z)-(1R,3R)-1-methyl ester, ester with (Z)-(R)-2-(2-butenyl)-4-hydroxy-3-methyl-2-cyclopenten-1-one
• 3(3Methoxy2methyl3oxo1propenyl)2,2dimethylcyclopropanecarboxylic acid 3(2butenyl)2methyl4oxo2cyclopenten1yl ester

• InChIKey： SHCRDCOTRILILT-SIMJFJABSA-N
• Inchi： InChI=1S/C21H28O5/c1-7-8-9-14-13(3)17(11-16(14)22)26-20(24)18-15(21(18,4)5)10-12(2)19(23)25-6/h7-8,10,15,17-18H,9,11H2,1-6H3/b8-7+,12-10+/t15-,17-,18+/m1/s1
• SMILES： C/C=C/CC1C(=O)C[C@@H](OC([C@@H]2[C@@H](/C=C(/C(OC)=O)\C)C2(C)C)=O)C=1C

Computed Properties

• Exact Mass: 359.18600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 360.19367399g/mol
• Heavy Atom Count: 26
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• LogP: 2.36970
• PSA: 83.50000
• Refractive Index: nD20 1.5183
• Boiling Point: bp0.001 182-184°
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 195.3±28.8 °C
• Specific Rotation: D16 +16° (isooctane)
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids